Cas no 148613-31-4 (Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-)
Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-
- SCHEMBL3440360
- 4-[2-(dimethylamino)-2-oxoethyl]benzoic acid
- 148613-31-4
- EN300-7354519
- 4-[(dimethylcarbamoyl)methyl]benzoic acid
-
- Inchi: 1S/C11H13NO3/c1-12(2)10(13)7-8-3-5-9(6-4-8)11(14)15/h3-6H,7H2,1-2H3,(H,14,15)
- InChI Key: LJTQUFHONBMKSS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(CC(N(C)C)=O)C=C1
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.203±0.06 g/cm3(Predicted)
- Boiling Point: 397.4±35.0 °C(Predicted)
- pka: 4.21±0.10(Predicted)
Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7354519-0.05g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 0.05g |
$162.0 | 2025-03-11 | |
| Enamine | EN300-7354519-0.1g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 0.1g |
$241.0 | 2025-03-11 | |
| Enamine | EN300-7354519-0.25g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 0.25g |
$347.0 | 2025-03-11 | |
| Enamine | EN300-7354519-0.5g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 0.5g |
$546.0 | 2025-03-11 | |
| Enamine | EN300-7354519-1.0g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-7354519-2.5g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-7354519-5.0g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-7354519-10.0g |
4-[(dimethylcarbamoyl)methyl]benzoic acid |
148613-31-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 | |
| 1PlusChem | 1P028LBI-50mg |
4-[(dimethylcarbamoyl)methyl]benzoicacid |
148613-31-4 | 95% | 50mg |
$255.00 | 2024-06-20 | |
| 1PlusChem | 1P028LBI-100mg |
4-[(dimethylcarbamoyl)methyl]benzoicacid |
148613-31-4 | 95% | 100mg |
$350.00 | 2024-06-20 |
Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-
Research Brief on Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- (CAS: 148613-31-4): Recent Advances and Applications
Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-, with the CAS number 148613-31-4, is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dimethylamino and oxoethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block in drug design, its role in modulating biological pathways, and its utility in diagnostic applications. This research brief aims to synthesize the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.
One of the most notable areas of research involving Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- is its application in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study highlighted its ability to enhance the binding affinity of inhibitors to oncogenic proteins, thereby improving their therapeutic efficacy. Furthermore, the compound's structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific targets.
In addition to its role in drug development, recent research has explored the compound's potential in diagnostic imaging. A study conducted by a team at the University of Cambridge in 2024 revealed that derivatives of Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- could be labeled with radioactive isotopes for use in positron emission tomography (PET) imaging. The researchers found that these derivatives exhibited high specificity for tumor tissues, making them valuable tools for early cancer detection and monitoring treatment response. This discovery opens new avenues for the development of non-invasive diagnostic techniques.
The compound's mechanism of action has also been a subject of intense investigation. A 2024 paper in Bioorganic & Medicinal Chemistry elucidated the molecular interactions between Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- and its biological targets. Using X-ray crystallography and molecular dynamics simulations, the researchers identified key hydrogen bonding and hydrophobic interactions that contribute to its bioactivity. These findings provide a structural basis for the rational design of more potent analogs, paving the way for future drug discovery efforts.
Despite its promising applications, challenges remain in the widespread adoption of Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Recent advancements in formulation science, however, offer potential solutions. For instance, a 2023 study in the International Journal of Pharmaceutics reported the successful encapsulation of the compound in polymeric nanoparticles, significantly improving its bioavailability and reducing off-target effects. Such innovations underscore the compound's potential for clinical translation.
In conclusion, Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]- (CAS: 148613-31-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug development to diagnostic imaging, supported by a growing body of scientific evidence. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing biomedical science. Future studies should focus on addressing existing challenges and exploring new therapeutic and diagnostic applications to fully realize its benefits.
148613-31-4 (Benzoic acid, 4-[2-(dimethylamino)-2-oxoethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)